8-[4-[(2,5-Dimethylphenyl)methyl]piperazin-1-yl]-7-(2-methoxyethyl)-3-methylpurine-2,6-dione
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Description
8-[4-[(2,5-Dimethylphenyl)methyl]piperazin-1-yl]-7-(2-methoxyethyl)-3-methylpurine-2,6-dione is a useful research compound. Its molecular formula is C22H30N6O3 and its molecular weight is 426.521. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The compound and its derivatives have been synthesized through various methods, focusing on improving yields, understanding chemical structures, and evaluating physical properties. One study detailed the synthesis and characterization of environment-sensitive fluorescent ligands for human 5-HT1A receptors, highlighting the compound's high receptor affinity and good fluorescence properties (Lacivita et al., 2009). Another research effort synthesized 2,6-bridged piperazine-3-ones, demonstrating the compound's utility in creating diverse chemical structures (Veerman et al., 2003).
Biological Activities
Several studies have explored the biological activities of derivatives, including anti-inflammatory, analgesic, antimicrobial, and antifungal effects. For example, derivatives have shown significant COX-2 inhibitory activity, analgesic, and anti-inflammatory effects (Abu‐Hashem et al., 2020). Antimicrobial activities against various test microorganisms have also been reported, with some compounds displaying good or moderate activities (Bektaş et al., 2007).
Potential Therapeutic Uses
The compound's derivatives have been investigated for potential therapeutic applications, such as anticonvulsant, antiasthmatic, and anticancer activities. One study synthesized xanthene derivatives for their antiasthmatic activity, with some showing significant activity compared to standard treatments (Bhatia et al., 2016). Another research highlighted the synthesis of novel diketopiperazine derivatives from a marine-derived actinomycete, demonstrating modest antivirus activity against influenza A virus (Wang et al., 2013).
Properties
IUPAC Name |
8-[4-[(2,5-dimethylphenyl)methyl]piperazin-1-yl]-7-(2-methoxyethyl)-3-methylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N6O3/c1-15-5-6-16(2)17(13-15)14-26-7-9-27(10-8-26)21-23-19-18(28(21)11-12-31-4)20(29)24-22(30)25(19)3/h5-6,13H,7-12,14H2,1-4H3,(H,24,29,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDHWCCYATLKOJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)CN2CCN(CC2)C3=NC4=C(N3CCOC)C(=O)NC(=O)N4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.